![molecular formula C11H10ClNO B3052301 1-Chloro-7-methoxy-3-methylisoquinoline CAS No. 40134-05-2](/img/structure/B3052301.png)
1-Chloro-7-methoxy-3-methylisoquinoline
Overview
Description
1-Chloro-7-methoxy-3-methylisoquinoline is a chemical compound with the molecular formula C11H10ClNO. It has a molecular weight of 207.66 .
Molecular Structure Analysis
The InChI code for 1-Chloro-7-methoxy-3-methylisoquinoline is 1S/C11H10ClNO/c1-7-5-8-3-4-9(14-2)6-10(8)11(12)13-7/h3-6H,1-2H3 . This indicates the specific arrangement of atoms in the molecule.Scientific Research Applications
Synthesis of Complex Alkaloids
Melzer, Felber, and Bracher (2018) detailed a novel synthetic approach for introducing a methyl group at C1 of isoquinolines. This method was applied in the total synthesis of the alkaloid 7-hydroxy-6-methoxy-1-methylisoquinoline, highlighting the significance of highly-substituted isoquinolines in synthesizing natural products and drug development (Melzer, Felber, & Bracher, 2018).
Method Development for Isoquinoline Derivatives
Niemczak, Czerniak, and Kopczyński (2015) demonstrated a new method for preparing 1-methyl-3-phenylisoquinoline derivatives with substituents like chlorine, methyl, and methoxy. This procedure, involving polyphosphate esters and oximes, is suitable for synthesizing these derivatives, emphasizing the versatility of the isoquinoline structure in chemical synthesis (Niemczak, Czerniak, & Kopczyński, 2015).
Isoquinoline Alkaloids in Plant Chemistry
Hu et al. (2020) isolated new isoquinoline alkaloids from Thalictrum glandulosissimum, one of which closely relates to 1-Chloro-7-methoxy-3-methylisoquinoline. These compounds were tested for anti-tobacco mosaic virus activity, demonstrating the role of isoquinoline alkaloids in plant chemistry and potential antiviral applications (Hu et al., 2020).
Advanced Synthesis Techniques
Zheng, Wang, Scola, and D'Andrea (2009) reported an improved synthesis method for 1-chloro-6-methoxy-isoquinolin-3-ol and its derivatives. This method offers better yield and reproducibility, underlining the ongoing advancements in the synthesis of isoquinoline derivatives (Zheng, Wang, Scola, & D'Andrea, 2009).
Isoquinoline Derivatives in Medicinal Chemistry
Ioanoviciu et al. (2005) studied norindenoisoquinolines, which are structurally similar to 1-Chloro-7-methoxy-3-methylisoquinoline, for their anticancer properties. Their research provides insight into the significance of isoquinoline derivatives in the development of new anticancer agents (Ioanoviciu et al., 2005).
Safety and Hazards
properties
IUPAC Name |
1-chloro-7-methoxy-3-methylisoquinoline | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO/c1-7-5-8-3-4-9(14-2)6-10(8)11(12)13-7/h3-6H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNXXMSPGOLFCCV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C(C=C2)OC)C(=N1)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50447244 | |
Record name | 1-Chloro-7-methoxy-3-methylisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50447244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-7-methoxy-3-methylisoquinoline | |
CAS RN |
40134-05-2 | |
Record name | 1-Chloro-7-methoxy-3-methylisoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50447244 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.